6-Methyl-4-(trifluoromethyl)nicotinonitrile
Overview
Description
6-Methyl-4-(trifluoromethyl)nicotinonitrile is a chemical compound with the CAS Number: 13600-49-2 and Linear Formula: C8H5F3N2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 6-Methyl-4-(trifluoromethyl)nicotinonitrile is represented by the InChI Code: 1S/C8H5F3N2/c1-5-2-7(8(9,10)11)6(3-12)4-13-5/h2,4H,1H3 . The molecular weight of the compound is 186.14 .Physical And Chemical Properties Analysis
6-Methyl-4-(trifluoromethyl)nicotinonitrile is a liquid at room temperature . It has a boiling point of 249.6°C at 760 mmHg and a melting point of 57°C .Scientific Research Applications
Drug Synthesis
6-Methyl-4-(trifluoromethyl)nicotinonitrile is a valuable compound in pharmaceutical research, particularly in the synthesis of drugs containing the trifluoromethyl group. This group is known for enhancing the biological activity and metabolic stability of pharmaceuticals . The compound can be used to create intermediates for drugs that target a wide range of diseases, from viral infections to psychological disorders.
Catalysis
In the field of catalysis, this compound can serve as a precursor for catalysts that facilitate various chemical reactions. Its trifluoromethyl group can be crucial in developing catalysts for reactions like fluorination, which is significant in creating compounds with enhanced chemical properties .
Material Science
The applications in material science include the development of new materials with unique properties, such as increased resistance to heat or chemicals. 6-Methyl-4-(trifluoromethyl)nicotinonitrile could be used to synthesize materials that benefit from the stability conferred by the trifluoromethyl group .
Organic Chemistry
In organic chemistry, this compound is used for constructing complex molecular structures. It can act as a building block for synthesizing various organic molecules, potentially leading to the discovery of new reactions and mechanisms .
Analytical Chemistry
6-Methyl-4-(trifluoromethyl)nicotinonitrile may be used as a standard or reagent in analytical chemistry to identify or quantify substances. Its distinct chemical structure can help in the development of analytical methods for detecting specific chemical groups .
Environmental Science
This compound’s role in environmental science could involve the study of its effects on the environment or its use in the synthesis of environmentally friendly chemicals. Research may focus on its breakdown products or its potential as a safer alternative to more harmful substances .
Biochemistry
In biochemistry, 6-Methyl-4-(trifluoromethyl)nicotinonitrile can be utilized in the study of biological systems. Its incorporation into biomolecules could help in understanding the role of fluorinated compounds in biological processes .
Pharmaceutical Research
Finally, in pharmaceutical research, this compound is instrumental in the development of new medicinal drugs. Its trifluoromethyl group is particularly significant, as it can improve the drug’s efficacy and pharmacokinetic properties .
Safety And Hazards
The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . The hazard statements include H302, indicating that it is harmful if swallowed . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2/c1-5-2-7(8(9,10)11)6(3-12)4-13-5/h2,4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXXIVQMBORORMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=N1)C#N)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40381724 |
Source
|
| Record name | 6-methyl-4-(trifluoromethyl)nicotinonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-4-(trifluoromethyl)nicotinonitrile | |
CAS RN |
13600-49-2 |
Source
|
| Record name | 6-methyl-4-(trifluoromethyl)nicotinonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40381724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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